N-phenyl-2-((5-(4-(thiophene-2-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-phenyl-2-[[5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N5O2S3/c25-16(20-14-5-2-1-3-6-14)13-28-19-22-21-18(29-19)24-10-8-23(9-11-24)17(26)15-7-4-12-27-15/h1-7,12H,8-11,13H2,(H,20,25)
• InChI Key: YHANPARCCWDIQY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)NC3=CC=CC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C19H19N5O2S3
• Molecular Weight: 445.6 g/mol

Description

N-phenyl-2-((5-(4-(thiophene-2-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H19N5O2S3 and its molecular weight is 445.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds containing the 1,3,4-thiadiazole moiety, similar to the chemical structure , have been synthesized and evaluated for their biological activities. For instance, novel 1,3,4-thiadiazole amide compounds containing piperazine demonstrated inhibitory effects on Xanthomonas campestris pv. oryzae, indicating potential antimicrobial properties. Additionally, certain derivatives showed antiviral activity against tobacco mosaic virus, highlighting their potential as antiviral agents (Xia, 2015).

Antimicrobial Evaluation

Compounds synthesized from 2-amino-5-phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazoles, with modifications including reactions with carboxylic acid derivatives and piperazine, were screened for antimicrobial activities. These studies contribute to the understanding of how structural variations in compounds related to N-phenyl-2-((5-(4-(thiophene-2-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide influence their potential as antimicrobial agents (Hamama et al., 2017).

Antitumor Activity

Several studies have focused on the antitumor activities of derivatives structurally related to the specified compound. For example, novel N-substituted-2-amino-1,3,4-thiadiazoles have been synthesized and evaluated for their cytotoxicity and antioxidant activities, indicating promising results for cancer therapy. This highlights the potential therapeutic applications of such compounds in oncology and their mechanism of action in inducing cell apoptosis and arresting the cell cycle (Hamama et al., 2013).

Antipsychotic Evaluation

Aryl piperazine derivatives have been synthesized and evaluated for their antipsychotic activity, indicating the importance of the piperazine moiety, a common feature in the compound of interest, in drug discovery for psychiatric disorders. This research suggests potential applications in the development of new antipsychotic medications (Reitz et al., 1995).